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Compound of Interest

Compound Name:
2-

(Trimethylsilyl)ethanesulfonamide

Cat. No.: B144012 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-
(trimethylsilyl)ethanesulfonamide

This guide provides comprehensive safety, handling, and storage information for 2-
(trimethylsilyl)ethanesulfonamide (SES-NH2), intended for researchers, scientists, and

professionals in drug development.

Chemical Identification and Properties
2-(trimethylsilyl)ethanesulfonamide is a shelf-stable solid compound.[1] It is primarily used in

organic synthesis as a reagent for the introduction of a SES-protected nitrogen functionality.[2]

The SES group is notable for being stable under a wide range of reaction conditions while

being removable under mild conditions using fluoride ions.[3][4]

Table 1: Physical and Chemical Properties
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Property Value References

CAS Number 125486-96-6 [2][5]

Molecular Formula (CH3)3SiCH2CH2SO2NH2 [2]

Molecular Weight 181.33 g/mol [1][2]

Melting Point 81-87 °C [2]

Appearance Solid [2]

| Solubility | Soluble in benzene, chloroform, dichloromethane, ether, methanol, and toluene. |

[1] |

Safety and Hazard Information
2-(trimethylsilyl)ethanesulfonamide is classified as hazardous. It is known to cause skin and

eye irritation and may cause respiratory irritation.[2][5][6] The toxicity of the compound is not

fully investigated.[1]

Table 2: GHS Hazard Classification for 2-(trimethylsilyl)ethanesulfonamide

Category Code
Hazard
Statement

Pictogram References

Skin Irritation H315
Causes skin
irritation.

GHS07
(Exclamation
mark)

[2][5][6]

Eye Irritation H319
Causes serious

eye irritation.

GHS07

(Exclamation

mark)

[2][5][6]

| Specific target organ toxicity — single exposure | H335 | May cause respiratory irritation. |

GHS07 (Exclamation mark) |[2][5][6] |

First Aid Measures
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In case of exposure, the following first aid measures should be taken:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[5][6] If you

feel unwell, get medical help.[5]

If on Skin: Wash with plenty of water.[5] If skin irritation occurs, get medical help.[5][6]

Contaminated clothing should be removed and washed before reuse.[5][6]

If in Eyes: Rinse cautiously with water for several minutes.[5][6] If present, remove contact

lenses if it is easy to do so and continue rinsing.[5][6] If eye irritation persists, seek medical

advice or attention.[6][7]

If Swallowed: Immediately call a poison center or doctor.[7] Rinse mouth but do not induce

vomiting.[8]

Handling and Personal Protective Equipment (PPE)
Safe handling of 2-(trimethylsilyl)ethanesulfonamide requires adherence to standard

laboratory safety protocols and the use of appropriate personal protective equipment.

Engineering Controls
The compound should be handled only in a well-ventilated area, such as under a chemical

fume hood, to minimize inhalation of dust or fumes.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling this chemical.[9]

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[2][9]

A face shield may be required for tasks with a high risk of splashing.[9][10]

Skin Protection: Wear protective gloves that are resistant to the chemical.[2][5][6] Always

inspect gloves prior to use and use proper glove removal technique.[6] A lab coat or

chemical-resistant suit should be worn to protect the body.[9]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator, such as a

dust mask type N95 (US), should be used.[2] The choice of respirator depends on the
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concentration and type of airborne substances.[10]

General Hygiene
Wash hands thoroughly after handling the compound.[5][6] Avoid breathing dust, fume, gas,

mist, vapors, or spray.[5][6]

Storage and Disposal
Proper storage is crucial to maintain the stability of the compound and ensure safety.

Storage Conditions
Store in a well-ventilated place and keep the container tightly closed.[5][6]

The material should be stored locked up.[5][6]

It is classified under Storage Class Code 11 for combustible solids.[2]

Incompatible Materials
Avoid contact with sources of fluoride ion, as this can cause cleavage of the SES group.[1]

While some safety data sheets list no specific incompatible materials under normal conditions,

it is prudent to avoid strong oxidizing agents.[11][12]

Disposal
Dispose of contents and containers to an approved waste disposal plant in accordance with

applicable local, state, and federal regulations.[5][6]

Experimental Protocols & Methodologies
Detailed toxicological experimental protocols for 2-(trimethylsilyl)ethanesulfonamide are not

available in the cited literature. However, preparative methods described in organic synthesis

literature provide insight into its handling in a research context.

Preparation of 2-(trimethylsilyl)ethanesulfonamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.chemicalbook.com/msds/2-trimethylsilyl-ethanesulfonamide-90.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/02430
https://www.chemicalbook.com/msds/2-trimethylsilyl-ethanesulfonamide-90.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/02430
https://www.chemicalbook.com/msds/2-trimethylsilyl-ethanesulfonamide-90.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/02430
https://www.chemicalbook.com/msds/2-trimethylsilyl-ethanesulfonamide-90.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/02430
https://www.sigmaaldrich.com/JP/ja/product/aldrich/681326
https://scispace.com/papers/2-trimethylsilyl-ethanesulfonamide-zabjdlj70k
https://www.gelest.com/wp-content/uploads/SIT8589.2_2-TRIMETHYLSILYLETHANOL_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC210480100&productDescription=2-TRIMETHYLSILYL-ETHAN+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-trimethylsilyl-ethanesulfonamide-90.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/02430
https://www.benchchem.com/product/b144012?utm_src=pdf-body
https://www.benchchem.com/product/b144012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common laboratory-scale synthesis involves the reaction of 2-(trimethylsilyl)ethanesulfonyl

chloride (SES-Cl) with ammonia.[1][13]

Methodology:

A solution of 2-(trimethylsilyl)ethanesulfonyl chloride in a suitable solvent (e.g.,

dichloromethane) is prepared in a reaction vessel equipped with a stirrer and placed in a

cooling bath (e.g., 0 °C).

Anhydrous ammonia gas is bubbled through the stirred solution.[14] Alternatively, aqueous

ammonium hydroxide can be used.[13]

The reaction progress is monitored using an appropriate analytical technique, such as Thin

Layer Chromatography (TLC).

Upon completion, the reaction mixture is worked up. This typically involves quenching,

extraction, and purification steps.

Purification can be achieved by recrystallization from a solvent like ether to yield the solid

product.[1]

All steps must be performed in a well-ventilated fume hood while wearing appropriate PPE.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-
(trimethylsilyl)ethanesulfonamide in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://scispace.com/papers/2-trimethylsilyl-ethanesulfonamide-zabjdlj70k
http://www.orgsyn.org/demo.aspx?prep=v89p0034
https://www.researchgate.net/publication/7013026_2-Trimethylsilylethanesulfonyl_or_SES_Group_in_Amine_Protection_and_Activation
http://www.orgsyn.org/demo.aspx?prep=v89p0034
https://scispace.com/papers/2-trimethylsilyl-ethanesulfonamide-zabjdlj70k
https://www.benchchem.com/product/b144012?utm_src=pdf-body
https://www.benchchem.com/product/b144012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Use

Post-Use & Disposal

Receive Chemical

Inspect Container
(Intact, Labeled)

Store Appropriately
(Locked, Ventilated)

Store until needed

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare for use

Retrieve for use

Work in Ventilated Area
(Fume Hood)

Perform Chemical Handling
(Weighing, Reaction Setup)

Decontaminate Equipment
& Work Area

Segregate & Dispose Waste
(Follow Regulations)

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-(trimethylsilyl)ethanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2‐(Trimethylsilyl)ethanesulfonamide (2004) | Martin G. Banwell [scispace.com]

2. 2-(Trimethylsilyl)ethanesulfonamide 90% | Sigma-Aldrich [sigmaaldrich.com]

3. scispace.com [scispace.com]

4. osti.gov [osti.gov]

5. chemicalbook.com [chemicalbook.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. images.thdstatic.com [images.thdstatic.com]

8. fishersci.com [fishersci.com]

9. youtube.com [youtube.com]

10. epa.gov [epa.gov]

11. gelest.com [gelest.com]

12. fishersci.com [fishersci.com]

13. Organic Syntheses Procedure [orgsyn.org]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-(trimethylsilyl)ethanesulfonamide safety, handling,
and storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144012#2-trimethylsilyl-ethanesulfonamide-safety-
handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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